Cas no 1694211-73-8 (1-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one)

• Product Name: 1-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one
• CAS No: 1694211-73-8
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• CID: 5941418
• PubChem ID: 103453547
• Update Time: 2025-06-09

1-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one
• 1-[4-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-one
• EN300-1930549
• 1694211-73-8

• Inchi： 1S/C9H6F3NO/c1-2-8(14)6-5-13-4-3-7(6)9(10,11)12/h2-5H,1H2
• InChI Key： QXWWKEVVMKECIS-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C(C=C)=O)(F)F

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one

1-4-(Trifluoromethyl)Pyridin-3-Ylprop-2-en-1-one: A Comprehensive Overview

The compound 1-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one (CAS No: 1694211-73-8) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The presence of the trifluoromethyl group at the 4-position of the pyridine ring introduces interesting electronic and steric effects, making this compound a valuable substrate for further functionalization and exploration in research.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of bioactive molecules with potential therapeutic applications. The trifluoromethyl group is known to enhance lipophilicity and stability, which are desirable properties for drug candidates. Moreover, the propenone moiety in this compound adds reactivity, enabling it to participate in various condensation reactions, such as Michael additions and aldol reactions, which are fundamental in organic synthesis.

In terms of synthesis, 1-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one can be prepared through a variety of methods, including direct condensation of pyridine derivatives with carbonyl compounds or via more complex multi-step reactions involving intermediates like imines or enamines. The choice of synthetic route depends on the availability of starting materials and the desired level of functionalization. Researchers have also explored catalytic methods to enhance the efficiency and selectivity of these reactions, leveraging advances in organocatalysis and transition metal catalysis.

One of the most promising areas for this compound is its application in medicinal chemistry. The pyridine ring provides a rigid framework that can be modified to introduce bioactive groups, making it an ideal scaffold for drug design. For instance, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in metabolic pathways or as modulators of receptor activity. Recent findings suggest that certain analogs exhibit potent activity against cancer cells, indicating their potential as anticancer agents.

Beyond medicinal chemistry, 1-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one has also found applications in agricultural chemistry, where it serves as a precursor for herbicides or fungicides. The trifluoromethyl group contributes to the compound's stability under environmental conditions, making it suitable for use in agrochemical formulations. Additionally, its reactivity allows for further functionalization to tailor its properties for specific agricultural needs.

From a materials science perspective, this compound has shown promise as a building block for advanced materials such as polymers or coordination complexes. Its ability to form stable bonds with other molecules makes it a candidate for constructing functional materials with tailored optical or electronic properties.

In conclusion, 1-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one (CAS No: 1694211738) is a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, agriculture, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.